Cas no 2565-21-1 (1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-)
2565-21-1 structure
Product Name:1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
- 1,2,3-tris(prop-2-enoxy)propane
- 1-Propene, 3,3',3''-(1,2,3-propanetriyltris(oxy))tris-
- 3,3',3''-(1,2,3-Propanetriyltris(oxy))trispropene
- 3-{[1,3-bis(prop-2-en-1-yloxy)propan-2-yl]oxy}prop-1-ene
- AI3-15644
- Propane, 1,2,3-tris(allyloxy)-
- EINECS 219-890-9
- 1-Propene, 3,3',3''-[1,2,3-propanetriyltris(oxy)]tris-
- NS00027933
- DTXSID8062525
- UNII-P6GGC35VGM
- 2565-21-1
- 1,2,3-triallyloxypropane
- 1,2,3-tris-(allyloxy)-propane
- P6GGC35VGM
- 3,3',3''-[1,2,3-Propanetriyltris(oxy)]trispropene
- SCHEMBL151203
-
- Inchi: 1S/C12H20O3/c1-4-7-13-10-12(15-9-6-3)11-14-8-5-2/h4-6,12H,1-3,7-11H2
- InChI Key: BXZCTALFGYLMTD-UHFFFAOYSA-N
- SMILES: O(CC=C)C(COCC=C)COCC=C
Computed Properties
- Exact Mass: 212.1413
- Monoisotopic Mass: 212.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 11
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7A^2
- XLogP3: 1.8
Experimental Properties
- Density: 0.917
- Boiling Point: 256.1°Cat760mmHg
- Flash Point: 93.4°C
- Refractive Index: 1.448
- PSA: 27.69
1-Propene,3,3',3''-[1,2,3-propanetriyltris(oxy)]tris- Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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